Cas no 112198-62-6 (Platinum,amminedichloro[a-(methoxymethyl)-2-nitro-1H-imidazole-1-ethanol-N3]-,(SP-4-3)- (9CI))

• Product Name: Platinum,amminedichloro[a-(methoxymethyl)-2-nitro-1H-imidazole-1-ethanol-N3]-,(SP-4-3)- (9CI)
• CAS No: 112198-62-6
• MF: C₇H₁₄Cl₂N₄O₄Pt
• MW: 484.194462299347
• CID: 225201
• PubChem ID: 183420
• Update Time: 2025-04-19

Platinum,amminedichloro[a-(methoxymethyl)-2-nitro-1H-imidazole-1-ethanol-N3]-,(SP-4-3)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Platinum,amminedichloro[a-(methoxymethyl)-2-nitro-1H-imidazole-1-ethanol-N3]-,(SP-4-3)- (9CI)
• azane,1-methoxy-3-(2-nitroimidazol-1-yl)propan-2-ol,platinum(2+),dichloride
• Amminedichloro(misonidazole)platinum
• 112198-62-6
• DTXSID50920688
• Platinum(2+) chloride--1-methoxy-3-(2-nitro-1H-imidazol-1-yl)propan-2-ol--ammonia (1/2/1/1)
• Platinum, amminedichloro(alpha-(methoxymethyl)-2-nitro-1H-imidazole-1-ethanol-N3)-, (SP-4-3)-

• Inchi： 1S/C7H11N3O4.2ClH.H3N.Pt/c1-14-5-6(11)4-9-3-2-8-7(9)10(12)13;;;;/h2-3,6,11H,4-5H2,1H3;2*1H;1H3;/q;;;;+2/p-2
• InChI Key： KJVUKBJCWCYOTC-UHFFFAOYSA-L
• SMILES： [Pt+2].[Cl-].[Cl-].OC(COC)CN1C=CN=C1[N+](=O)[O-].N

Computed Properties

• Exact Mass: 463.8898
• Monoisotopic Mass: 483.004005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• PSA: 120.59